3-(4-Chlorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxylic acid
CAS No.: 203189-46-2
Cat. No.: VC21384903
Molecular Formula: C12H9ClO2S2
Molecular Weight: 284.8g/mol
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Specification
| CAS No. | 203189-46-2 |
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| Molecular Formula | C12H9ClO2S2 |
| Molecular Weight | 284.8g/mol |
| IUPAC Name | 3-(4-chlorophenyl)-5-methylsulfanylthiophene-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H9ClO2S2/c1-16-10-6-9(11(17-10)12(14)15)7-2-4-8(13)5-3-7/h2-6H,1H3,(H,14,15) |
| Standard InChI Key | DAMNTURPOFZOON-UHFFFAOYSA-N |
| SMILES | CSC1=CC(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl |
| Canonical SMILES | CSC1=CC(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl |
Introduction
3-(4-Chlorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxylic acid is a complex organic compound that belongs to the thiophene family. Thiophenes are five-membered heterocyclic rings containing sulfur, and they are widely used in pharmaceuticals and materials science due to their unique properties. This specific compound combines a chlorophenyl group, a methylsulfanyl group, and a carboxylic acid group attached to the thiophene ring, making it a versatile molecule for various chemical applications.
Chemical Identifiers
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Molecular Formula: C12H9ClO2S2
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Molecular Weight: Approximately 284.79 g/mol
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CAS Number: 203189-46-2
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MDL Number: MFCD02083319
Synthesis
The synthesis of 3-(4-Chlorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxylic acid typically involves the reaction of thiophene derivatives with chlorophenyl and methylsulfanyl groups. The specific synthesis route may vary depending on the availability of starting materials and desired purity.
Materials Science
In materials science, thiophene-based compounds are used in organic electronics and photovoltaics due to their electronic properties. The chlorophenyl and methylsulfanyl groups can influence the electronic characteristics of the compound, making it suitable for various material applications.
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